Cas no 2172267-40-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidine-3-carboxylic acid)

• Product name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2172267-40-0
• MF: C₂₄H₂₁N₃O₅S
• MW: 463.50564455986
• CID: 5875836
• PubChem ID: 165575376

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidine-3-carboxylic acid
• EN300-1560123
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-5-carbonyl]pyrrolidine-3-carboxylic acid
• 2172267-40-0

• Inchi： 1S/C24H21N3O5S/c28-21(27-10-9-14(12-27)22(29)30)20-11-25-23(33-20)26-24(31)32-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,11,14,19H,9-10,12-13H2,(H,29,30)(H,25,26,31)
• InChI Key： TZRAEHVEAODIQI-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(N1CCC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.12019195g/mol
• Monoisotopic Mass: 463.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 137Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidine-3-carboxylic acid

Research Brief on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidine-3-carboxylic acid (CAS: 2172267-40-0)

In recent years, the compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidine-3-carboxylic acid (CAS: 2172267-40-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and pyrrolidine scaffold, has shown promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting protein-protein interactions (PPIs) and enzyme inhibition. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in peptide synthesis and combinatorial chemistry.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 2172267-40-0, highlighting its scalability and reproducibility. The study emphasized the compound's role as a versatile building block for the construction of peptidomimetics, which are increasingly being explored as inhibitors of challenging drug targets such as proteases and kinases. The Fmoc-protected amino acid moiety in the molecule allows for seamless integration into solid-phase peptide synthesis (SPPS) protocols, making it a valuable tool for researchers.

In addition to its synthetic utility, 2172267-40-0 has demonstrated notable biological activity. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects against the SARS-CoV-2 main protease (M^pro), a critical enzyme for viral replication. The thiazole ring was identified as a key pharmacophore, contributing to the molecule's binding affinity and selectivity. These findings suggest that 2172267-40-0 could serve as a starting point for the development of antiviral therapeutics.

Further investigations into the mechanism of action of 2172267-40-0 have revealed its potential in modulating intracellular signaling pathways. A 2024 study in Cell Chemical Biology demonstrated that the compound interacts with the PDZ domain of certain scaffolding proteins, disrupting protein-protein interactions involved in oncogenic signaling. This discovery opens new avenues for cancer research, particularly in the context of targeted therapy for tumors with dysregulated signaling networks.

Despite these promising developments, challenges remain in the clinical translation of 2172267-40-0 and its derivatives. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Recent advances in computational modeling and high-throughput screening are expected to accelerate the identification of optimized analogs with improved pharmacokinetic properties.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidine-3-carboxylic acid (CAS: 2172267-40-0) represents a multifaceted tool in chemical biology and drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule underscores its importance in contemporary research. Continued exploration of its applications, coupled with technological advancements in drug design, is likely to yield significant breakthroughs in the coming years.